Cas no 1803802-29-0 (Ethyl 4-nitro-5-(trifluoromethyl)picolinate)

• Product Name: Ethyl 4-nitro-5-(trifluoromethyl)picolinate
• CAS No: 1803802-29-0
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4801985
• Update Time: 2025-06-10

Ethyl 4-nitro-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitro-5-(trifluoromethyl)picolinate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-8(15)6-3-7(14(16)17)5(4-13-6)9(10,11)12/h3-4H,2H2,1H3
• InChI Key： XJSCLKXPAZTNJC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-nitro-5-(trifluoromethyl)picolinate

Research Brief on Ethyl 4-nitro-5-(trifluoromethyl)picolinate (CAS: 1803802-29-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-nitro-5-(trifluoromethyl)picolinate (CAS: 1803802-29-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its nitro and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic properties imparted by the trifluoromethyl group enhance binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 4-nitro-5-(trifluoromethyl)picolinate as a precursor for novel pyridine-based inhibitors targeting EGFR (Epidermal Growth Factor Receptor) mutations. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against resistant EGFR variants, with IC50 values in the low nanomolar range. The presence of the nitro group facilitated further functionalization, enabling the synthesis of a diverse library of analogs for structure-activity relationship (SAR) studies.

Another key application of this compound lies in agrochemical research. A 2022 report in Pest Management Science detailed its role in the synthesis of next-generation herbicides. The trifluoromethyl group was found to enhance herbicidal activity by improving membrane permeability and target-site binding. Field trials showed that derivatives of Ethyl 4-nitro-5-(trifluoromethyl)picolinate effectively controlled resistant weed species while exhibiting low toxicity to non-target organisms, aligning with modern sustainable agriculture practices.

Recent advancements in synthetic methodologies have also streamlined the production of Ethyl 4-nitro-5-(trifluoromethyl)picolinate. A 2023 Organic Process Research & Development article described a scalable, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving yields exceeding 85%. This innovation addresses previous challenges associated with the compound's availability, paving the way for broader industrial and academic adoption.

Ongoing research continues to uncover new applications for this compound, particularly in the realm of fluorinated pharmaceuticals. Its unique combination of reactivity and stability positions it as a critical building block in the development of next-generation therapeutics. Future studies are expected to explore its potential in CNS drug delivery and radiopharmaceuticals, leveraging the trifluoromethyl group's favorable pharmacokinetic properties.